Cas no 61517-73-5 (Adenosine, 2'-O-[(2-nitrophenyl)methyl]-)

• Product Name: Adenosine, 2'-O-[(2-nitrophenyl)methyl]-
• CAS No: 61517-73-5
• MF: C₁₇H₁₈N₆O₆
• MW: 402.361423015594
• CID: 476483
• PubChem ID: 71395046
• Update Time: 2025-04-19

Adenosine, 2'-O-[(2-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-O-[(2-nitrophenyl)methyl]-
• (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-[(2-nitrophenyl)methoxy]oxolan-3-ol
• 61517-73-5
• 2'-O-[(2-Nitrophenyl)methyl]adenosine
• DTXSID40816708
• (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-4-((2-nitrobenzyl)oxy)tetrahydrofuran-3-ol

• Inchi： 1S/C17H18N6O6/c18-15-12-16(20-7-19-15)22(8-21-12)17-14(13(25)11(5-24)29-17)28-6-9-3-1-2-4-10(9)23(26)27/h1-4,7-8,11,13-14,17,24-25H,5-6H2,(H2,18,19,20)/t11-,13-,14-,17-/m1/s1
• InChI Key： USOXUDOPCMDEJH-LSCFUAHRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)OCC1C=CC=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 402.12894
• Monoisotopic Mass: 402.12878232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 171.68